N-1-adamantyl-1-pyrrolidinecarbothioamide

• IUPAC Name: N-(1-adamantyl)pyrrolidine-1-carbothioamide
• InChI: InChI=1S/C15H24N2S/c18-14(17-3-1-2-4-17)16-15-8-11-5-12(9-15)7-13(6-11)10-15/h11-13H,1-10H2,(H,16,18)
• InChI Key: VOLSXVZVBJLBST-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=S)NC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C15H24N2S
• Molecular Weight: 264.4 g/mol

Description

N-1-adamantyl-1-pyrrolidinecarbothioamide, also known as APICA, is a synthetic compound that belongs to the class of synthetic cannabinoids. APICA has been widely studied for its potential use in scientific research due to its unique chemical structure and properties.

Mechanism of Action

N-1-adamantyl-1-pyrrolidinecarbothioamide exerts its effects by binding to the CB1 and CB2 receptors in the endocannabinoid system. This binding leads to the activation of various signaling pathways that ultimately result in the modulation of physiological processes such as appetite, pain, and mood.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. These effects include the modulation of pain perception, appetite, and mood. This compound has also been shown to have anti-inflammatory and neuroprotective properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-1-adamantyl-1-pyrrolidinecarbothioamide in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This allows researchers to investigate the effects of synthetic cannabinoids on specific physiological processes without interfering with other signaling pathways. However, one limitation of using this compound is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of N-1-adamantyl-1-pyrrolidinecarbothioamide. One area of research is the investigation of its potential therapeutic applications in the treatment of various medical conditions such as chronic pain and inflammation. Another area of research is the development of more potent and selective synthetic cannabinoids based on the structure of this compound. Additionally, further studies are needed to investigate the long-term effects of this compound and other synthetic cannabinoids on the human body.
Conclusion:
In conclusion, this compound is a synthetic cannabinoid that has been widely studied for its potential use in scientific research. Its unique chemical structure and properties make it a valuable tool for investigating the effects of synthetic cannabinoids on the human body. While there are limitations to its use in lab experiments, the future directions for the study of this compound are promising and may lead to the development of new therapeutic treatments for various medical conditions.

Synthesis Methods

The synthesis of N-1-adamantyl-1-pyrrolidinecarbothioamide involves the reaction of adamantyl bromide with pyrrolidine-2-thione in the presence of a base such as potassium carbonate. The product is then purified using column chromatography. The yield of this compound is around 50-60%, and the purity is typically over 95%.

Scientific Research Applications

N-1-adamantyl-1-pyrrolidinecarbothioamide has been used in several scientific studies to investigate the effects of synthetic cannabinoids on the human body. Studies have shown that this compound has a high affinity for the CB1 and CB2 receptors in the endocannabinoid system, which are responsible for regulating various physiological processes such as appetite, pain, and mood.